1H-Indazole-3-carboxylic acid (1-isopropyl-piperidin-4-yl)-amide
Cat. No. B8493285
M. Wt: 286.37 g/mol
InChI Key: HPKCXRKMPDOEDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365088B2
Procedure details
To a solution of 300 mg 1H-Indazole-3-carboxylic acid in 3 mL DMF and 1 mL NEt3, 398 mg 1-Isopropyl-piperidin-4-ylamine hydrochloride and 471 mg BOP-Cl were added at RT and the mixture was stirred for 16 h. After the addition of 5 mL water the mixture was filtered through a chem elut® cartridge by elution with ethyl acetate and then concentrated under reduced pressure. The residue was directly subjected to the subsequent alkylation reaction without further purification. Yield: 340 mg.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]([OH:12])=O)=[N:2]1.Cl.[CH:14]([N:17]1[CH2:22][CH2:21][CH:20]([NH2:23])[CH2:19][CH2:18]1)([CH3:16])[CH3:15].C1N(P(Cl)(N2C(=O)OCC2)=O)C(=O)OC1.O>CN(C=O)C.CCN(CC)CC>[CH:14]([N:17]1[CH2:22][CH2:21][CH:20]([NH:23][C:10]([C:3]2[C:4]3[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=3)[NH:1][N:2]=2)=[O:12])[CH2:19][CH2:18]1)([CH3:16])[CH3:15] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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Smiles
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N1N=C(C2=CC=CC=C12)C(=O)O
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Name
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Quantity
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398 mg
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Type
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reactant
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Smiles
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Cl.C(C)(C)N1CCC(CC1)N
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Name
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Quantity
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471 mg
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Type
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reactant
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Smiles
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C1COC(=O)N1P(=O)(N2CCOC2=O)Cl
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CCN(CC)CC
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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was filtered through a chem elut® cartridge by elution with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was directly subjected to the subsequent alkylation reaction without further purification
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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Smiles
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C(C)(C)N1CCC(CC1)NC(=O)C1=NNC2=CC=CC=C12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
